3-Bromo-N-cyclobutyl-5-(1-methyl-1H-pyrazol-4-yl)benzamide

• Molecular Formula: C15H16BrN3O
• Molecular Weight: 334.21 g/mol
• IUPAC Name: 3-bromo-N-cyclobutyl-5-(1-methylpyrazol-4-yl)benzamide
• InChI: InChI=1S/C15H16BrN3O/c1-19-9-12(8-17-19)10-5-11(7-13(16)6-10)15(20)18-14-3-2-4-14/h5-9,14H,2-4H2,1H3,(H,18,20)
• InChI Key: AAHZQMQLWAMQPD-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=CC(=CC(=C2)Br)C(=O)NC3CCC3

Description

3-Bromo-N-cyclobutyl-5-(1-methyl-1H-pyrazol-4-yl)benzamide is a synthetic organic compound that belongs to the class of benzamides. This compound is characterized by the presence of a bromine atom at the third position of the benzene ring, a cyclobutyl group attached to the nitrogen atom, and a 1-methyl-1H-pyrazol-4-yl group at the fifth position of the benzene ring. The unique structure of this compound makes it an interesting subject for various scientific research applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Bromo-N-cyclobutyl-5-(1-methyl-1H-pyrazol-4-yl)benzamide typically involves multiple steps, starting from commercially available starting materials. One common synthetic route includes the following steps:

Cyclobutylation: The attachment of the cyclobutyl group to the nitrogen atom can be accomplished through nucleophilic substitution reactions using cyclobutylamine.

Pyrazole Formation: The formation of the 1-methyl-1H-pyrazol-4-yl group can be achieved through cyclization reactions involving appropriate precursors such as hydrazines and α,β-unsaturated carbonyl compounds.

Industrial Production Methods

Industrial production methods for this compound may involve optimization of the above synthetic routes to achieve higher yields and purity. This can include the use of advanced catalytic systems, continuous flow reactors, and purification techniques such as recrystallization and chromatography.